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Compound of Interest

Compound Name: 2,3,6-Trimethylundecane

Cat. No.: B15162749 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential information for the safe disposal of 2,3,6-
Trimethylundecane, a branched alkane, ensuring compliance with general safety standards.

Note: A specific Safety Data Sheet (SDS) for 2,3,6-Trimethylundecane is not readily available.

Therefore, the following guidance is based on the safety profiles of structurally similar

compounds, such as other trimethyl-substituted alkanes. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department and your licensed waste

disposal contractor to ensure full compliance with local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE) and are aware of the potential hazards.

General Handling:

Handle 2,3,6-Trimethylundecane in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation exposure.[1]

Avoid direct contact with skin and eyes by wearing appropriate protective gear.

Prevent the release of vapors into the environment.
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Keep the compound away from heat, sparks, open flames, and other sources of ignition as it

is expected to be flammable.[1]

Ground all equipment when transferring the substance to prevent static discharge.[1]

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[2]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[2]

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of similar trimethyl-

substituted alkanes, which can be used to infer the properties of 2,3,6-Trimethylundecane.

Property
Value (for similar
compounds)

Source

Molecular Formula C14H30 [3]

Physical State Liquid [4]

Boiling Point ~227-280 °C [4]

Density ~0.763 g/cm³ [4]

Solubility in Water Insoluble [4]

Step-by-Step Disposal Protocol
The proper disposal of 2,3,6-Trimethylundecane will be dictated by its classification as a

hazardous waste, which is likely due to its flammability and potential environmental toxicity.

Waste Identification and Classification:
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Based on data for similar compounds, 2,3,6-Trimethylundecane should be treated as a

flammable liquid.

Consult your institution's EHS department to determine the appropriate waste codes.

Segregation and Storage:

Collect waste 2,3,6-Trimethylundecane in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with hydrocarbons.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

The storage area should be designed for flammable liquids.

Waste Disposal:

Disposal must be conducted through a licensed hazardous waste disposal company.

Do not dispose of 2,3,6-Trimethylundecane down the drain or in regular trash.

The most common method of disposal for this type of chemical is incineration at a

permitted hazardous waste facility.

Provide the waste disposal company with a complete and accurate description of the

waste, including its composition and any known hazards.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2,3,6-
Trimethylundecane.
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Figure 1. A workflow diagram outlining the key steps for the safe disposal of 2,3,6-
Trimethylundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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